Cas no 4361-85-7 (1-oxo-1H-isothiochromene-3-carboxylic acid)

• Product Name: 1-oxo-1H-isothiochromene-3-carboxylic acid
• CAS No: 4361-85-7
• MF: C₁₀H₆O₃S
• MW: 206.217841625214
• CID: 929106
• PubChem ID: 345560
• Update Time: 2025-09-27

1-oxo-1H-isothiochromene-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-oxo-1H-isothiochromene-3-carboxylic acid
• 1-oxoisothiochromene-3-carboxylic acid
• 1-oxo-1H-2-benzothiopyran-3-carboxylic acid
• 1-Oxo-1H-isothiochromen-3-carbonsaeure
• 1-oxobenzo[c]thiin-3-carboxylic acid
• 2-Thiaisocoumarin-3-carboxylic acid
• CTK4I7623
• HMS1619O19
• NSC403261
• STOCK1N-64972
• SureCN6836536
• SCHEMBL6836536
• MFYRORXZDLTDBJ-UHFFFAOYSA-N
• CS-0315974
• UNII-SZ2QF39N41
• MLS000570407
• WAY-345941
• NCGC00246167-01
• STK950574
• SMR000150399
• 1H-2-Benzothiopyran-3-carboxylic acid, 1-oxo-
• MFCD04066444
• DTXSID40195888
• 2- Thiaisocoumarin -3- carboxylic acid
• CCG-121458
• CHEMBL1506240
• NSC 403261
• 4361-85-7
• 1-Oxo-1H-isothiochromene-3-carboxylicacid
• SZ2QF39N41
• 1-oxo-1h-isothiochromene-3-carboxylic
• BRD-K06759010-001-07-3
• F1553-0061
• HMS2312D17
• AKOS000268020
• NSC-403261

• Inchi： 1S/C10H6O3S/c11-9(12)8-5-6-3-1-2-4-7(6)10(13)14-8/h1-5H,(H,11,12)
• InChI Key： MFYRORXZDLTDBJ-UHFFFAOYSA-N
• SMILES： S1C(C2C=CC=CC=2C=C1C(=O)O)=O

Computed Properties

• Exact Mass: 206.00378
• Monoisotopic Mass: 206.00376522g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 79.7Ų

Experimental Properties

• PSA: 54.37
• LogP: 1.95970

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isothiochromenes